Cas no 153203-60-2 (Benzoyl chloride,3-chloro-5-formyl-)
153203-60-2 structure
Product Name:Benzoyl chloride,3-chloro-5-formyl-
CAS No:153203-60-2
MF:C8H4Cl2O2
MW:203.02216053009
CID:98996
PubChem ID:19788154
Update Time:2025-04-18
Benzoyl chloride,3-chloro-5-formyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzoyl chloride,3-chloro-5-formyl-
- 3-chloro-5-formylbenzoyl chloride
- Benzoyl chloride, 3-chloro-5-formyl- (9CI)
- CDRYHNQJJPQARP-UHFFFAOYSA-N
- 3-formyl-5-chlorobenzoyl chloride
- 153203-60-2
- DTXSID20599926
- SCHEMBL8979359
-
- Inchi: 1S/C8H4Cl2O2/c9-7-2-5(4-11)1-6(3-7)8(10)12/h1-4H
- InChI Key: CDRYHNQJJPQARP-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=O)C=C(C(=O)Cl)C=1
Computed Properties
- Exact Mass: 201.95892
- Monoisotopic Mass: 201.9588348g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
Benzoyl chloride,3-chloro-5-formyl- Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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